Cas no 497871-02-0 (2,7-Naphthalenedicarboxylic acid, 4,4'-methylenebis[3-hydroxy-)

• Product name: 2,7-Naphthalenedicarboxylic acid, 4,4'-methylenebis[3-hydroxy-
• CAS No: 497871-02-0
• MF: C₂₅H₁₆O₁₀
• MW: 476.388547897339
• CID: 1535384
• PubChem ID: 22027178

2,7-Naphthalenedicarboxylic acid, 4,4'-methylenebis[3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4-[(3,6-dicarboxy-2-hydroxynaphthalen-1-yl)methyl]-3-hydroxynaphthalene-2,7-dicarboxylic acid
• 497871-02-0
• 4,4'-Methylenebis(3-hydroxynaphthalene-2,7-dicarboxylic acid)
• SCHEMBL6010055
• DTXSID80621737
• 2,7-Naphthalenedicarboxylic acid, 4,4'-methylenebis[3-hydroxy-

• Inchi： InChI=1S/C25H16O10/c26-20-16(14-3-1-10(22(28)29)5-12(14)7-18(20)24(32)33)9-17-15-4-2-11(23(30)31)6-13(15)8-19(21(17)27)25(34)35/h1-8,26-27H,9H2,(H,28,29)(H,30,31)(H,32,33)(H,34,35)
• InChI Key： YPIFBSZNYUOIJA-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C(C=C2C=C1C(=O)O)C(=O)O)O)CC3=C4C=CC(=CC4=CC(=C3O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 476.07428
• Monoisotopic Mass: 476.07434670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190Ų
• XLogP3: 4.8

Experimental Properties

• PSA: 189.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids